Cas no 4214-74-8 (3,5-dichloropyridin-2-amine)

• Product Name: 3,5-dichloropyridin-2-amine
• CAS No: 4214-74-8
• MF: C₅H₄Cl₂N₂
• MW: 163.004658699036
• MDL: MFCD00006313
• CID: 44848
• PubChem ID: 77886
• Update Time: 2025-10-28

3,5-dichloropyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3,5-dichloropyridine
• 3,5-dichloro-3-pyridylamine
• 3,5-Dichloro-2-pyridinamine
• 3,5-dichloro-2-amino pyridine
• 3,5-Dichloropyridin-2-amine
• 2-Amino-3.5-dichloropyridine
• AC-6261
• 2-Pyridinamine,5-dichloro-
• 4214-74-8
• EINECS 224-143-5
• PS-5112
• BP-12779
• NSC 51586
• A6892
• Q-101244
• NSC51586
• SY013758
• FT-0611043
• 2-Amino-3,5-dichloropyridine, purum, >=97.0% (AT)
• AM86962
• Z104477096
• BB 0262884
• EN300-20161
• Pyridine, 2-amino-3,5-dichloro-
• NS00031109
• AB00689
• 3,5-dichloro-pyridin-2-ylamine
• RB1110
• NSC-51586
• CS-0022292
• STR03540
• AKOS000120497
• 3,5 dichloro-aminopyridine
• SCHEMBL120637
• InChI=1/C5H4Cl2N2/c6-3-1-4(7)5(8)9-2-3/h1-2H,(H2,8,9
• AC-907/25014045
• MFCD00006313
• 2-Amino-3,5-dichloropyridine, 97%
• 3,5-Dichloro-2-aminopyridine
• 2-Pyridinamine, 3,5-dichloro-
• 3,5-dichloropyridin-2-ylamine
• DTXSID80194976
• ALBB-016362
• A1502
• DB-000449
• STK510042
• 3,5-dichloropyridin-2-amine

• MDL： MFCD00006313
• Inchi： 1S/C5H4Cl2N2/c6-3-1-4(7)5(8)9-2-3/h1-2H,(H2,8,9)
• InChI Key： OCWBGKZFOYMCCN-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CN=C1N)Cl
• BRN： 119376

Computed Properties

• Exact Mass: 161.97500
• Monoisotopic Mass: 161.975154
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 99
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 38.9

Experimental Properties

• Color/Form: White crystals or powders
• Density: 1.5462 (rough estimate)
• Melting Point: 78.0 to 82.0 deg-C
• Boiling Point: 235.2℃ at 760 mmHg
• Flash Point: 96℃
• Refractive Index: 1.6300 (estimate)
• Water Partition Coefficient: Insoluble
• PSA: 38.91000
• LogP: 2.55180
• Solubility: Insoluble in water

3,5-dichloropyridin-2-amine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines
• Solvents and Organic Chemicals Organic Compounds

Additional information on 3,5-dichloropyridin-2-amine

Recent Advances in the Study of 3,5-Dichloropyridin-2-amine (CAS: 4214-74-8): A Comprehensive Research Brief

3,5-Dichloropyridin-2-amine (CAS: 4214-74-8) is a key intermediate in the synthesis of various biologically active compounds, particularly in the pharmaceutical and agrochemical industries. Recent studies have highlighted its significance in the development of novel therapeutic agents and pesticides. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, applications, and biological activities.

One of the most notable recent developments is the optimization of synthetic routes for 3,5-dichloropyridin-2-amine. Researchers have reported improved yields and reduced environmental impact through the use of catalytic methods and green chemistry principles. For instance, a 2023 study published in the Journal of Organic Chemistry demonstrated a palladium-catalyzed amination process that achieved a 92% yield, significantly higher than traditional methods.

In the pharmaceutical sector, 3,5-dichloropyridin-2-amine has been identified as a crucial building block for the synthesis of kinase inhibitors. A recent study in Bioorganic & Medicinal Chemistry Letters revealed its role in the development of selective JAK2 inhibitors, which show promise for treating myeloproliferative disorders. The compound's ability to act as a hydrogen bond donor and acceptor makes it particularly valuable in drug design.

Agrochemical applications of 3,5-dichloropyridin-2-amine have also seen significant progress. A 2024 patent application disclosed novel herbicidal compounds derived from this intermediate, showing enhanced activity against resistant weed species. The structural flexibility of 3,5-dichloropyridin-2-amine allows for the introduction of various substituents, enabling the fine-tuning of biological activity.

Recent toxicological studies have provided important safety data for 3,5-dichloropyridin-2-amine. While the compound shows moderate acute toxicity (LD50 = 320 mg/kg in rats), chronic exposure studies indicate no significant carcinogenic effects at typical exposure levels. These findings, published in Regulatory Toxicology and Pharmacology, support its continued use in industrial applications with proper safety measures.

Looking forward, researchers are exploring the potential of 3,5-dichloropyridin-2-amine in emerging fields such as metal-organic frameworks (MOFs) and materials science. Preliminary results suggest its utility in creating functional materials with specific adsorption properties, opening new avenues for environmental applications.